Cas no 213623-59-7 (4-chloro-5-ethyl-7H-pyrrolo[2,3-d]pyrimidin-2-amine)

• Product Name: 4-chloro-5-ethyl-7H-pyrrolo[2,3-d]pyrimidin-2-amine
• CAS No: 213623-59-7
• MF: C₈H₉ClN₄
• MW: 196.63685965538
• CID: 2841316
• PubChem ID: 21910840
• Update Time: 2025-04-21

4-chloro-5-ethyl-7H-pyrrolo[2,3-d]pyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• 213623-59-7
• DA-08226
• SCHEMBL1738260
• 4-Chloro-5-ethyl-1H-pyrrolo[2,3-d]pyrimidin-2-amine
• DTXSID30619962
• 4-chloro-5-ethyl-7H-pyrrolo[2,3-d]pyrimidin-2-amine

• Inchi： 1S/C8H9ClN4/c1-2-4-3-11-7-5(4)6(9)12-8(10)13-7/h3H,2H2,1H3,(H3,10,11,12,13)
• InChI Key： KEBNQLYXYKIXPV-UHFFFAOYSA-N
• SMILES： ClC1=C2C(=NC(N)=N1)NC=C2CC

Computed Properties

• Exact Mass: 196.0515740Da
• Monoisotopic Mass: 196.0515740Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 67.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines Pyrrolo[2,3-d]pyrimidines